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Compound of Interest

Compound Name: Phenyl acrylate

Cat. No.: B1345186

For Researchers, Scientists, and Drug Development Professionals
Introduction

Phenyl acrylate (CAS Number: 937-41-7) is an aromatic ester of acrylic acid. It is a colorless
to light yellow liquid utilized in the synthesis of various polymers and as a component in
chemical manufacturing. A thorough understanding of its safety profile is paramount for its
handling and application in research and development. This guide provides a detailed overview
of the safety data for phenyl acrylate, including its physicochemical properties, toxicological
profile, and recommended handling procedures.

Chemical and Physical Properties

A summary of the key chemical and physical properties of phenyl acrylate is presented in the
table below.
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Property Value

CAS Number 937-41-7

Molecular Formula CoHsO2

Molecular Weight 148.16 g/mol

Appearance Colorless to light yellow liquid
Boiling Point 89-90 °C at 10 mmHg
Density 1.078 g/mL at 25 °C

Toxicological Data

Phenyl acrylate is classified as a hazardous substance with the potential to cause skin, eye,
and respiratory irritation. It is also recognized as being toxic to aquatic life with long-lasting
effects. The following sections detail the available toxicological data.

, Toxici

Endpoint Route Species Value Classification
LDso Oral Rat > 2000 mg/kg Not Classified
LDso Dermal Rabbit > 2000 mg/kg Not Classified
LCso Inhalation Rat No data available -

Irritation and Sensitization

Endpoint Species Result Classification
Skin Irritation Rabbit Irritant Category 2
Eye Irritation Rabbit Serious eye irritation Category 2A

) Category 3 (Specific
) o May cause respiratory o
Respiratory Irritation - o Target Organ Toxicity -
irritation )
Single Exposure)

Skin Sensitization - No data available -
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Aquatic Toxicity
Endpoint Species Value
No specific data available for
henyl acrylate. Acrylates as a
LCso (96h) Fish phenylacty y _
class are known to be toxic to
aquatic life.
] No specific data available for
ECso (48h) Daphnia magna
phenyl acrylate.
No specific data available for
ECso (72h) Algae

phenyl acrylate.

Experimental Protocols

Detailed experimental methodologies for assessing the safety of chemicals are established by
international organizations such as the Organisation for Economic Co-operation and
Development (OECD). The following are summaries of the standard protocols relevant to the
hazards identified for phenyl acrylate.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

A study was conducted to assess the acute dermal irritation potential of phenyl acrylate in
rabbits.[1]

Test Animals: Three healthy young adult New Zealand White rabbits were used.

e Procedure: A dose of 0.5 mL of the test substance was applied to a small area of clipped,
intact skin on each animal. The application site was covered with a gauze patch and a semi-
occlusive dressing for a 4-hour exposure period.

e Observations: The skin was examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.

e Results: The study reported no signs of dermal irritation or corrosion in any of the animals,
with a mean score of O for both erythema and edema across all observation points.[1]
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Note on Contradictory Findings: It is important to note that while the cited study found no skin
irritation, multiple Safety Data Sheets (SDS) classify phenyl acrylate as a skin irritant
(Category 2). This discrepancy may arise from variations in study conditions, impurities in the
tested material, or different interpretation criteria. Therefore, it is prudent to handle phenyl
acrylate as a potential skin irritant.

Acute Eye Irritation/Corrosion (General Protocol based
on OECD Guideline 405)

While a specific study on phenyl acrylate was not found, the standard protocol for assessing
eye irritation is as follows:

o Test Animals: Typically, three healthy young adult albino rabbits are used.

e Procedure: A single dose of 0.1 mL of the liquid test substance is instilled into the
conjunctival sac of one eye of each animal. The other eye serves as an untreated control.

» Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after instillation. The severity of any lesions is scored.

o Classification: Based on the severity and reversibility of the observed effects, the substance
is classified for its eye irritation potential. Phenyl acrylate is classified as causing serious
eye irritation.

Safety, Handling, and Disposal

Given its hazardous properties, strict safety measures must be followed when handling phenyl
acrylate.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing as necessary to prevent skin contact.
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o Respiratory Protection: Use in a well-ventilated area or with a certified respirator if inhalation
risk is high.

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mist.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

First Aid Measures

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Get
medical attention.

o After Skin Contact: Immediately wash skin with soap and plenty of water for at least 15
minutes. Remove contaminated clothing. Get medical attention if irritation develops.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Disposal

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow to enter sewers or waterways.

Visualized Workflows

The following diagrams illustrate key logical relationships and workflows for the safe handling
and experimental evaluation of phenyl acrylate.
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Logical Workflow for Handling Phenyl Acrylate
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Caption: Workflow for Safe Handling of Phenyl Acrylate.
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Experimental Workflow for Skin Irritation Testing (OECD 404)
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Caption: OECD 404 Skin Irritation Test Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1345186?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345186?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. downloads.regulations.gov [downloads.regulations.gov]

 To cite this document: BenchChem. [Phenyl Acrylate: A Comprehensive Technical Guide to
its CAS Number and Safety Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345186#cas-number-and-safety-data-for-phenyl-
acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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